TNFalpha-IN-C87

• CAS No.: 332420-90-3
• Product Name: TNFalpha-IN-C87
• Molecular Formula: C24H15ClN6O3S
• Molecular Weight: 502.9 g/mol
• IUPAC Name: (4E)-4-[(4-chloro-3-nitrophenyl)hydrazinylidene]-5-phenyl-2-(4-phenyl-1,3-thiazol-2-yl)pyrazol-3-one
• Standard InChI: InChI=1S/C24H15ClN6O3S/c25-18-12-11-17(13-20(18)31(33)34)27-28-22-21(16-9-5-2-6-10-16)29-30(23(22)32)24-26-19(14-35-24)15-7-3-1-4-8-15/h1-14,27H/b28-22+
• Standard InChIKey: VELQTEBILFDDQX-XAYXJRQQSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=CSC(=N2)N3C(=O)/C(=N/NC4=CC(=C(C=C4)Cl)[N+](=O)[O-])/C(=N3)C5=CC=CC=C5
• SMILES: C1=CC=C(C=C1)C2=CSC(=N2)N3C(=O)C(=NNC4=CC(=C(C=C4)Cl)[N+](=O)[O-])C(=N3)C5=CC=CC=C5
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)N3C(=O)C(=NNC4=CC(=C(C=C4)Cl)[N+](=O)[O-])C(=N3)C5=CC=CC=C5
• Appearance: Solid powder
• Description: VXN20903, also known as TNFalpha-IN-C87 or C87, is a TNF-alpha inhibitor, inhibiting TNF-alpha-induced cytotoxicity in L929 fibroblast cells. VXN20903 has CAS#332420-90-3, was first reported in J.Biol.Chem. 2014, 289 12457. VXN20903 was named based on Hodoodo Chemical Nomenclature.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: TNFalpha-IN-C87, VXN20903; VXN-20903; VXN 20903; C87.
• Reference: Ma et al (2014) A novel small-molecule tumor necrosis factor α inhibitor attenuates inflammation in a hepatitis mouse model. J.Biol.Chem. 289 12457 PMID: 24634219
• PubChem Compound: 9592706
• Last Modified: Dec 03 2021